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Compound of Interest

Compound Name: Perfluorotripentylamine

Cat. No.: B1203272

An In-depth Technical Guide to
Perfluorotripentylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of perfluorotripentylamine. It is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who may encounter or consider
the use of highly fluorinated compounds in their work.

Chemical Identity and Structure

Perfluorotripentylamine, also known as tris(perfluoropentyl)amine, is a perfluorinated tertiary
amine. In its structure, all hydrogen atoms on the three pentyl chains attached to the central
nitrogen atom are replaced by fluorine atoms. This complete fluorination imparts unique
chemical and physical properties to the molecule.

The chemical structure of perfluorotripentylamine is characterized by a central nitrogen atom
bonded to three fully fluorinated pentyl groups.[1]

Table 1: Chemical Identifiers
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Identifier Value
1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-N,N-

IUPAC Name bis(1,1,2,2,3,3,4,4,5,5,5-
undecafluoropentyl)pentan-1-amine[2]

CAS Number 338-84-1[2]

Molecular Formula CisF33N][3]

Molecular Weight 821.11 g/mol [3]
FC(F)(F)CR)(F)C(F)(F)C(F)(F)C(F)(F)N(C(F)

SMILES (RCFR(FICF)(FICF)F)CR)(FF)C(F)(F)C(F)
(FCRFC(F)(F)C(F)(F)F

InChl Key AQZYBQIAUSKCCS-UHFFFAQYSA-N[2]

Physicochemical Properties

The extensive fluorination of perfluorotripentylamine results in a molecule with high thermal

stability, chemical inertness, and a low dielectric constant. Unlike conventional amines,

perfluorinated amines exhibit very low basicity.[2]

Table 2: Physical and Chemical Properties of Perfluorotripentylamine
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Property Value
Appearance Colorless liquid[2]
Odor Odorless|[2]
Density 1.94 g/cm3
Boiling Point 215 °C[2]
Melting Point -25 °C
Solubility in Water <5 ppm[2]
Volatility Low[4]
Thermal Stability High[4]
Chemical Inertness High[4]
Oxidation Resistance High[4]
Surface Tension Low[4]
Applications

Perfluorotripentylamine's unique properties make it suitable for a range of specialized
industrial applications.

» Electronic Cooling: It is utilized as a coolant for electronics, including supercomputers, due to
its high boiling point and excellent dielectric properties.[2]

o Heat Transfer Fluid: Its thermal stability allows it to be used as a heat transfer fluid in
demanding environments.

o Lubricants and Coatings: The low surface tension and chemical inertness of
perfluorotripentylamine make it a useful component in specialty lubricants and coatings.[4]

o Vapor Phase Soldering: It can be used as a vapor phase fluid in soldering processes.[5]

« Industrial Manufacturing: It finds use in the production of polymer films, membranes, and
flow systems.[4]
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Relevance to the Pharmaceutical and Drug Development
Sector

While not a direct pharmaceutical ingredient, perfluorotripentylamine and similar
perfluorinated compounds (PFCs) have relevance in the broader pharmaceutical landscape.

e Drug Delivery Systems: PFCs are explored as components in advanced drug delivery
systems. For instance, they can form the core of nanoemulsions for delivering therapeutics.
[6] Their ability to dissolve and transport gases like oxygen has also led to research into their
use as artificial blood substitutes and for enhancing oxygen delivery to tissues.

e Pulmonary Drug Delivery: The use of PFCs as vehicles for delivering drugs to the lungs is
being investigated. Their high density and low surface tension could allow for more uniform
distribution of medications within the lungs.[7]

o Pharmaceutical Manufacturing: The chemical inertness and high-purity nature of
fluoropolymers, a related class of compounds, make them ideal materials for fluid handling
systems, reactors, and containers in pharmaceutical manufacturing, preventing
contamination and ensuring product integrity.[8]

Experimental Protocols
Synthesis: Electrochemical Fluorination (Simons
Process)

Perfluorotripentylamine is synthesized via the electrochemical fluorination of its hydrocarbon
analog, tripentylamine. This method, known as the Simons process, uses hydrogen fluoride as
both the solvent and the fluorine source.[2]

Reaction: N((CHz2)aCHs)3 + 33 HF — N((CF2)aCF3)s + 33 H2[2]
Methodology:

» Electrolyte Preparation: Anhydrous hydrogen fluoride (HF) is used as the electrolyte and the
fluorine source. The starting material, tripentylamine, is dissolved in the anhydrous HF.
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Electrochemical Cell: The process is carried out in an electrochemical cell, typically with a
nickel-plated anode.

Electrolysis: A voltage of approximately 5-6 V is applied across the electrodes.[9] The
organic substrate is fluorinated at the anode.

Product Collection: The perfluorinated product, being denser and immiscible with HF, settles
at the bottom of the cell and can be drained off. Gaseous hydrogen is evolved at the
cathode.

Purification: The crude product is then subjected to purification steps to remove residual HF
and any byproducts.
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Synthesis Workflow for Perfluorotripentylamine

Purification of Perfluorinated Compounds

The high stability and inertness of perfluorinated compounds necessitate specific purification
techniques. Common methods aim to remove patrtially fluorinated byproducts, starting

materials, and residual solvents.
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Methodology:

e Washing: The crude product is typically washed with a dilute base (e.g., sodium carbonate
solution) to neutralize and remove residual hydrogen fluoride. This is followed by washing
with water.

e Drying: The washed product is dried using a suitable drying agent (e.g., anhydrous
magnesium sulfate).

« Distillation: Fractional distillation is a key step to separate the desired
perfluorotripentylamine from byproducts with different boiling points.

» Adsorption/Filtration: For removal of polar impurities, the product may be passed through a
column of activated alumina or silica gel. Activated carbon can also be used for removing
certain organic impurities.[10]
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General Purification Workflow for Perfluorinated Amines
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General Purification Workflow

Analytical Methods

The analysis of perfluorotripentylamine and other perfluorinated compounds often involves
chromatographic techniques coupled with mass spectrometry.

1. Gas Chromatography-Mass Spectrometry (GC-MS):
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Principle: GC is suitable for volatile and thermally stable compounds like
perfluorotripentylamine. The compound is vaporized and separated based on its boiling
point and interaction with the stationary phase of the GC column. The separated compound
is then detected and identified by a mass spectrometer.

Sample Preparation: Samples may be dissolved in a suitable solvent. For complex matrices,
a prior extraction step (e.g., liquid-liquid extraction or solid-phase extraction) may be
necessary.[11]

Instrumentation: A GC system equipped with a mass spectrometer detector is used. The MS
is often operated in electron impact (El) ionization mode.[12]

Data Analysis: The retention time in the chromatogram and the mass spectrum of the analyte
are compared with those of a known standard for identification and quantification.

. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

Principle: While GC-MS is effective, LC-MS/MS is a powerful technique for the analysis of a
wide range of perfluorinated compounds, especially in complex environmental or biological
samples. It offers high sensitivity and selectivity.[13]

Sample Preparation: Aqueous samples are often pre-concentrated using solid-phase
extraction (SPE).[14]

Instrumentation: An LC system is coupled to a tandem mass spectrometer (e.g., a triple
quadrupole). The separation is typically achieved using a C18 or a phenyl-hexyl column.[15]

Data Analysis: Identification and quantification are based on the retention time and specific
mass transitions (multiple reaction monitoring - MRM) of the target analyte compared to
isotopically labeled internal standards.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1203272?utm_src=pdf-body
https://www.researchgate.net/figure/Pre-treatment-and-detection-methods-for-PFCs_tbl1_365952116
https://pmc.ncbi.nlm.nih.gov/articles/PMC3728443/
https://pubmed.ncbi.nlm.nih.gov/20625889/
https://www.mn-net.com/media/pdf/76/29/d6/AN-Analysis-PFAS-in-Aqueous-Samples-by-SPE-and-LCMSMS-according-to-EPA-Draft-Method-1633.pdf
https://www.selectscience.net/resource/lc-ms-ms-analysis-of-per-and-polyfluoroalkyl-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow for Perfluorotripentylamine
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General Analytical Workflow

Safety and Environmental Considerations

Like many perfluorinated compounds, perfluorotripentylamine is characterized by its
persistence in the environment and potential for bioaccumulation.[4] Therefore, it requires
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careful handling and disposal to minimize environmental impact. While generally considered to
have low toxicity, appropriate personal protective equipment should be used when handling the
substance.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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